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Compound of Interest

Compound Name: Ethyl hydroxy(3-thienyl)acetate

Cat. No.: B8469244 Get Quote

An In-depth Technical Guide to Ethyl hydroxy(3-
thienyl)acetate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Ethyl hydroxy(3-thienyl)acetate is limited. This

guide summarizes the available data and provides context based on related chemical

structures. Further experimental investigation is warranted for a comprehensive understanding

of this compound.

Chemical Identity and Properties
Ethyl hydroxy(3-thienyl)acetate is a chemical compound with potential applications in

research and drug discovery.

Identifier Value Source

CAS Number 22098-30-2

Molecular Formula C₈H₁₀O₃S

Note: A major chemical supplier notes that they do not provide analytical data for this specific

compound as it is intended for early discovery research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8469244?utm_src=pdf-interest
https://www.benchchem.com/product/b8469244?utm_src=pdf-body
https://www.benchchem.com/product/b8469244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8469244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Experimental Protocols
Detailed, publicly available experimental protocols for the synthesis of Ethyl hydroxy(3-
thienyl)acetate are scarce. However, general synthetic strategies for related thienylacetic acid

derivatives can provide a foundational understanding. One common approach involves the

reaction of a thiophene derivative with an appropriate glyoxylic ester, followed by subsequent

chemical modifications.

A potential, generalized workflow for the synthesis of related thienylacetic acids, which may be

adapted for Ethyl hydroxy(3-thienyl)acetate, is outlined below. This is a speculative pathway

and requires experimental validation.
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Caption: A potential synthetic workflow for Ethyl hydroxy(3-thienyl)acetate.

Potential Applications in Drug Development
While no specific pharmacological data for Ethyl hydroxy(3-thienyl)acetate was found, the

thiophene ring is a well-established scaffold in medicinal chemistry. Thiophene-containing
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compounds exhibit a wide range of biological activities and are components of several

approved drugs. The presence of both a hydroxyl and an ester functional group in Ethyl
hydroxy(3-thienyl)acetate suggests it could serve as a versatile intermediate for the synthesis

of more complex molecules with potential therapeutic applications.

Signaling Pathways and Biological Activity
There is no publicly available information detailing the specific signaling pathways modulated

by Ethyl hydroxy(3-thienyl)acetate or its overall biological activity profile. Research into the

pharmacological effects of this compound would be a novel area of investigation. A general

workflow for screening a novel compound like Ethyl hydroxy(3-thienyl)acetate for biological

activity is proposed below.
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Caption: A general workflow for evaluating the biological activity of a novel compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8469244?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8469244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Ethyl hydroxy(3-thienyl)acetate is a chemical entity with a confirmed CAS number and

molecular formula. However, a significant gap exists in the public domain regarding its

synthesis, experimental protocols, and biological activity. The information presented in this

guide is based on available data and logical extrapolation from related compounds. This

compound represents an under-explored area of chemical and pharmacological research,

offering opportunities for novel discoveries in drug development and other scientific fields.

Further empirical studies are essential to elucidate its properties and potential applications.

To cite this document: BenchChem. [CAS number and molecular formula of Ethyl hydroxy(3-
thienyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8469244#cas-number-and-molecular-formula-of-
ethyl-hydroxy-3-thienyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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